Cas no 1258784-64-3 (rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans)

• Product Name: rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans
• CAS No: 1258784-64-3
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6614512
• PubChem ID: 67529365
• Update Time: 2025-06-12

rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• EN300-197013
• (1R,2S)-2-(4-Ethoxyphenyl)cyclopropan-1-amine hydrochloride
• rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans
• SCHEMBL2774459
• 1820580-55-9
• rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride
• 1258784-64-3
• (1R,2S)-2-(4-Ethoxyphenyl)cyclopropan-1-amine;hydrochloride
• AKOS026744559

• Inchi： 1S/C11H15NO.ClH/c1-2-13-9-5-3-8(4-6-9)10-7-11(10)12;/h3-6,10-11H,2,7,12H2,1H3;1H/t10-,11+;/m0./s1
• InChI Key： ANIFDPYYESFYPN-VZXYPILPSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans

Comprehensive Overview of rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans (CAS No. 1258784-64-3)

The compound rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans (CAS No. 1258784-64-3) is a chiral cyclopropane derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the trans configuration and the presence of an ethoxyphenyl group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

One of the key aspects of rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans is its stereochemistry. The rac prefix indicates a racemic mixture, while the (1R,2S) descriptor highlights the specific enantiomeric form. This distinction is critical for understanding its biological activity, as enantiomers often exhibit different pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it more suitable for formulation studies.

In recent years, the demand for chiral compounds like rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantiopure drugs. Search engine data reveals that users frequently inquire about "chiral cyclopropane synthesis" and "enantioselective amine derivatives," reflecting the compound's relevance in modern organic chemistry. Additionally, its potential role in modulating neurotransmitter systems has sparked interest among neuroscientists, particularly in the context of neurodegenerative diseases.

The 4-ethoxyphenyl moiety in rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans contributes to its lipophilicity, which is a crucial factor in drug design. This feature aligns with the industry's focus on improving bioavailability and blood-brain barrier penetration. Furthermore, the compound's cyclopropane ring introduces rigidity, potentially enhancing receptor binding affinity—a topic frequently explored in computational chemistry forums and research publications.

From a synthetic perspective, rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans poses interesting challenges and opportunities. Researchers often search for "efficient cyclopropanation methods" and "amine protection strategies," underscoring the technical nuances involved in its preparation. The compound's versatility as a building block for more complex molecules further elevates its importance in medicinal chemistry.

In conclusion, rac-(1R,2S)-2-(4-ethoxyphenyl)cyclopropan-1-amine hydrochloride, trans (CAS No. 1258784-64-3) represents a fascinating intersection of stereochemistry, drug design, and synthetic innovation. Its growing prominence in scientific literature and online searches highlights its potential to address unmet medical needs while advancing the frontiers of chemical research. As the pharmaceutical industry continues to prioritize targeted therapies, this compound is poised to play a pivotal role in future discoveries.